Cas no 7257-94-5 (Ethanone, 2-[[(4-methylphenyl)sulfonyl]oxy]-1-phenyl-)

• Product Name: Ethanone, 2-[[(4-methylphenyl)sulfonyl]oxy]-1-phenyl-
• CAS No: 7257-94-5
• MF: C₁₅H₁₄O₄S
• MW: 290.334263324738
• CID: 543710
• PubChem ID: 9814528
• Update Time: 2025-04-19

Ethanone, 2-[[(4-methylphenyl)sulfonyl]oxy]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[[(4-methylphenyl)sulfonyl]oxy]-1-phenyl-
• 2-[[(4-methylphenyl)sulfonyl]oxy]-1-phenylEthanone
• phenacyl 4-methylbenzenesulfonate
• alpha-tosyloxy acetophenone
• 4-methyl-benzenesulfonic acid phenacyl ester
• 7257-94-5
• 2-oxo-2-phenylethyl 4-methylbenzenesulfonate
• SCHEMBL1089246
• DTXSID20431110

• Inchi： 1S/C15H14O4S/c1-12-7-9-14(10-8-12)20(17,18)19-11-15(16)13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key： QDSBRLMOWFYBGK-UHFFFAOYSA-N
• SMILES： CC1C=CC(S(OCC(C2C=CC=CC=2)=O)(=O)=O)=CC=1

Computed Properties

• Exact Mass: 290.06132
• Monoisotopic Mass: 290.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones